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Compound of Interest

Compound Name:
Benzyloxyacetaldehyde dimethyl

acetal

Cat. No.: B147722 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides comprehensive guidance on the personal protective

equipment (PPE), handling procedures, and disposal of Benzyloxyacetaldehyde dimethyl
acetal. While some safety data sheets (SDS) indicate this chemical is not considered

hazardous under the 2012 OSHA Hazard Communication Standard, other sources suggest it

may cause skin, eye, and respiratory irritation.[1][2] Therefore, a cautious approach to handling

is recommended.
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Property Value Reference

Molecular Formula C11H16O3 [1]

Boiling Point 80 - 82 °C / 176 - 179.6 °F [1]

Physical State Liquid [1]

Appearance Colorless [1]

Purity Min. 95% [2]

Density 1.04 g/cm³ [2]

Refractive Index 1.49 [2]

Storage

Store long-term at 2-8°C in a

dry, cool, and well-ventilated

place. Keep container tightly

closed.

[2][3]

Operational Plan: Handling and Disposal
A systematic approach to handling Benzyloxyacetaldehyde dimethyl acetal, from preparation

to disposal, is critical for laboratory safety.

Pre-Handling Preparations
Review Safety Data Sheet (SDS): Always consult the most recent SDS for this chemical.

Note that different suppliers may provide conflicting hazard information.[1][2][3]

Ensure Adequate Ventilation: Work in a well-ventilated area, such as a chemical fume hood.

[3]

Gather Personal Protective Equipment (PPE): Assemble all necessary PPE as detailed

below.

Locate Emergency Equipment: Ensure easy access to an eyewash station and safety

shower.[4]
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Personal Protective Equipment (PPE)
PPE Category Item

Specifications and
Rationale

Eye and Face Protection
Safety Goggles with Side

Shields

To protect against splashes,

conforming to EN 166 (EU) or

NIOSH (US) standards.[3]

Hand Protection Chemical-Impermeable Gloves

Nitrile gloves are a common

choice for broad protection.[5]

Always check the

manufacturer's glove

compatibility chart.

Body Protection Laboratory Coat

A standard lab coat is

recommended to protect

against incidental contact.[6]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator may be

necessary.[3]

Handling Procedures
Dispensing:

Perform all transfers and manipulations within a chemical fume hood.

Use non-sparking tools to prevent ignition sources.[3]

Avoid contact with skin and eyes.[3]

During Reaction:

Keep the reaction vessel closed to the extent possible.

Continuously monitor the reaction for any unexpected changes.
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Post-Reaction:

Quench the reaction safely according to your specific protocol.

Clean all equipment thoroughly after use.

Spill and Emergency Procedures
Minor Spill:

Alert personnel in the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable, closed container for disposal.[3]

Skin Contact:

Immediately remove contaminated clothing.[3]

Wash the affected area with soap and plenty of water.[3]

Eye Contact:

Rinse cautiously with water for at least 15 minutes, holding the eyelids open.[3]

Seek medical attention.[7]

Inhalation:

Move the individual to fresh air.[3]

Ingestion:

Rinse the mouth with water. Do not induce vomiting.[3]

Seek immediate medical attention.[7]
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Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste and consult local, regional, and national regulations for proper disposal.[1]

Waste Collection:

Collect all waste containing Benzyloxyacetaldehyde dimethyl acetal in a clearly labeled,

sealed container.

Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.
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Caption: Workflow for the safe handling of Benzyloxyacetaldehyde dimethyl acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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